2-(4-(4-(2-ethylphenyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione
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Description
2-(4-(4-(2-ethylphenyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C27H31N3O3 and its molecular weight is 445.563. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The Dieckmann cyclization route is a significant method for synthesizing piperazine-2,5-diones, highlighting the versatility of piperazine derivatives in organic chemistry. This method involves cyclization of substructures to form piperazine diones, emphasizing the importance of piperazine frameworks in drug design and synthesis (Aboussafy & Clive, 2012).
- Organic crystal engineering studies have shown that piperazine derivatives can form polymorphic crystalline forms, with different hydrogen-bonding networks, which are crucial for understanding the solid-state properties of pharmaceutical compounds (Weatherhead-Kloster et al., 2005).
Biological Activities
- Bioactive metabolites from marine actinobacterium Streptomyces sp. include piperazine-2,5-dione derivatives, indicating the potential for discovering new pharmaceuticals from natural sources (Sobolevskaya et al., 2007).
- Antimicrobial activities have been observed in novel triazole derivatives that include piperazine units, demonstrating the broad spectrum of biological activities associated with piperazine structures (Bektaş et al., 2010).
Photophysical Properties
- Piperazine substituted naphthalimides exhibit luminescent properties and photo-induced electron transfer, which could be exploited in the development of fluorescent probes and optical materials (Gan et al., 2003).
Crystal Structure Analysis
- The crystal structures of arylpiperazine compounds have been elucidated, showing diverse conformational and supramolecular arrangements. This information is valuable for the design of compounds with desired physical and chemical properties (Zhou et al., 2016).
Properties
IUPAC Name |
2-[4-[4-(2-ethylphenyl)piperazine-1-carbonyl]phenyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H31N3O3/c1-2-19-7-3-6-10-24(19)28-15-17-29(18-16-28)25(31)20-11-13-21(14-12-20)30-26(32)22-8-4-5-9-23(22)27(30)33/h3,6-7,10-14,22-23H,2,4-5,8-9,15-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNTCOBGIIHRDLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=C(C=C3)N4C(=O)C5CCCCC5C4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H31N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.